5-bromo-2-[(2,4-dimethoxybenzyl)amino]benzoic acid

• IUPAC Name: 5-bromo-2-[(2,4-dimethoxyphenyl)methylamino]benzoic acid
• InChI: InChI=1S/C16H16BrNO4/c1-21-12-5-3-10(15(8-12)22-2)9-18-14-6-4-11(17)7-13(14)16(19)20/h3-8,18H,9H2,1-2H3,(H,19,20)
• InChI Key: QHLLRSTWTGZPIA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CNC2=C(C=C(C=C2)Br)C(=O)O)OC
• Molecular Formula: C16H16BrNO4
• Molecular Weight: 366.21 g/mol

Description

5-bromo-2-[(2,4-dimethoxybenzyl)amino]benzoic acid, also known as BDBA, is a chemical compound that has attracted the attention of scientists due to its potential applications in the field of drug discovery. BDBA has been shown to exhibit inhibitory effects on a number of enzymes and proteins, making it a promising candidate for the development of new drugs. In

Mechanism of Action

The mechanism of action of 5-bromo-2-[(2,4-dimethoxybenzyl)amino]benzoic acid involves its binding to the active site of its target enzymes and proteins, thereby inhibiting their activity. This compound has been shown to exhibit both reversible and irreversible inhibition, depending on the target enzyme or protein. The exact mechanism of inhibition varies depending on the target, but it often involves interference with substrate binding, catalytic activity, or protein-protein interactions.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis, which are mechanisms of cell death. In diabetic models, this compound has been shown to improve glucose tolerance and insulin sensitivity, which are important factors in diabetes management. This compound has also been shown to have anti-inflammatory effects, which may have implications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

5-bromo-2-[(2,4-dimethoxybenzyl)amino]benzoic acid has several advantages for lab experiments, including its high potency and selectivity for its target enzymes and proteins. However, this compound also has some limitations, such as its low solubility in water and its potential toxicity at high concentrations. These limitations may require modifications to the experimental design, such as the use of alternative solvents or lower concentrations of this compound.

Future Directions

There are several future directions for the research on 5-bromo-2-[(2,4-dimethoxybenzyl)amino]benzoic acid. One potential direction is the development of this compound analogs with improved properties, such as increased solubility or reduced toxicity. Another direction is the identification of new target enzymes and proteins for this compound, which may have implications for the treatment of other diseases. Additionally, the use of this compound in combination with other drugs or therapies may have synergistic effects and improve treatment outcomes. Overall, the potential applications of this compound in drug discovery make it an exciting area of research with many promising future directions.
Conclusion:
In conclusion, this compound, or this compound, is a chemical compound that has potential applications in the field of drug discovery. Its inhibitory effects on enzymes and proteins make it a promising candidate for the development of new drugs for cancer, diabetes, and other diseases. The synthesis method of this compound involves a series of chemical reactions, and its mechanism of action involves binding to the active site of its target enzymes and proteins. This compound has a number of biochemical and physiological effects, and its use in lab experiments has both advantages and limitations. Finally, there are several future directions for research on this compound, including the development of analogs, identification of new targets, and combination with other therapies.

Synthesis Methods

The synthesis of 5-bromo-2-[(2,4-dimethoxybenzyl)amino]benzoic acid involves a series of chemical reactions that start with the reaction of 2,4-dimethoxybenzaldehyde with 2-aminophenol to form 2-(2,4-dimethoxybenzyl)amino-phenol. This intermediate is then reacted with 5-bromo-2-chlorobenzoic acid to form this compound. The final product is obtained through purification and isolation processes.

Scientific Research Applications

5-bromo-2-[(2,4-dimethoxybenzyl)amino]benzoic acid has been extensively studied for its potential applications in drug discovery. It has been shown to exhibit inhibitory effects on a number of enzymes and proteins, including protein tyrosine phosphatases, protein kinase C, and histone deacetylases. These enzymes and proteins are involved in various cellular processes, such as cell signaling, gene expression, and cell cycle regulation. Inhibition of these targets by this compound has been shown to have potential therapeutic effects in cancer, diabetes, and other diseases.